Cas no 1400877-67-9 (METHYL 3-AMINO-2,2-DIMETHYLBUTANOATE HCl)

• Product Name: METHYL 3-AMINO-2,2-DIMETHYLBUTANOATE HCl
• CAS No: 1400877-67-9
• MF: C₇H₁₆ClNO₂
• MW: 181.660441398621
• CID: 5461922
• Update Time: 2025-07-23

METHYL 3-AMINO-2,2-DIMETHYLBUTANOATE HCl Chemical and Physical Properties

Names and Identifiers

• methyl 3-amino-2,2-dimethylbutanoate hydrochloride
• AT25926
• METHYL 3-AMINO-2,2-DIMETHYLBUTANOATE HCL
• methyl 3-amino-2,2-dimethylbutanoate;hydrochloride
• Z3784708941
• METHYL 3-AMINO-2,2-DIMETHYLBUTANOATE HCl

• Inchi： 1S/C7H15NO2.ClH/c1-5(8)7(2,3)6(9)10-4;/h5H,8H2,1-4H3;1H
• InChI Key： LCBGYDMOOCUTEL-UHFFFAOYSA-N
• SMILES： Cl.O(C)C(C(C)(C)C(C)N)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 132
• Topological Polar Surface Area: 52.3

Additional information on METHYL 3-AMINO-2,2-DIMETHYLBUTANOATE HCl

Introduction to Methyl 3-Amino-2,2-Dimethylbutanoate HCl (CAS No. 1400877-67-9)

Methyl 3-amino-2,2-dimethylbutanoate HCl, identified by its CAS number 1400877-67-9, is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and biochemical applications. This compound belongs to the class of amino esters, which are widely recognized for their versatile roles in synthetic chemistry and drug development. The unique structural features of Methyl 3-amino-2,2-dimethylbutanoate HCl make it a valuable intermediate in the synthesis of various bioactive molecules.

The molecular structure of Methyl 3-amino-2,2-dimethylbutanoate HCl consists of a methyl ester group attached to a branched-chain amino acid derivative. This configuration imparts specific chemical properties that are highly beneficial in medicinal chemistry. The presence of both amino and carboxyl functional groups allows for further derivatization, making it a versatile building block for the development of novel therapeutic agents.

In recent years, there has been growing interest in the exploration of amino ester derivatives as pharmacological tools. These compounds have shown promise in various preclinical studies due to their ability to interact with biological targets in a manner that can modulate physiological processes. Specifically, Methyl 3-amino-2,2-dimethylbutanoate HCl has been investigated for its potential role in the development of drugs targeting neurological disorders. Its structural motif is reminiscent of certain natural products that have demonstrated neuroprotective and anti-inflammatory properties.

One of the most compelling aspects of Methyl 3-amino-2,2-dimethylbutanoate HCl is its potential as a scaffold for drug discovery. The combination of a branched alkyl chain and an amino ester group provides a unique chemical profile that can be fine-tuned to optimize binding affinity and pharmacokinetic properties. Researchers have leveraged this compound to develop novel analogs with enhanced efficacy and reduced side effects. For instance, modifications to the side chain have been explored to improve solubility and metabolic stability, which are critical factors for clinical success.

The synthesis of Methyl 3-amino-2,2-dimethylbutanoate HCl involves multi-step organic reactions that require precise control over reaction conditions. The process typically begins with the condensation of appropriate precursors under acidic or basic catalysis, followed by purification steps to isolate the desired product. Advanced synthetic techniques, such as asymmetric catalysis, have been employed to enhance yield and enantioselectivity, ensuring that the final product meets the stringent requirements of pharmaceutical applications.

Recent advancements in computational chemistry have further accelerated the discovery process involving Methyl 3-amino-2,2-dimethylbutanoate HCl. Molecular modeling studies have been instrumental in predicting the binding interactions between this compound and biological targets. These simulations provide valuable insights into how structural modifications can be made to improve drug-like properties. By integrating experimental data with computational predictions, researchers can design more effective molecules with greater confidence.

The pharmacological potential of Methyl 3-amino-2,2-dimethylbutanoate HCl extends beyond neurological applications. It has also been explored as a precursor for antimicrobial agents and anti-inflammatory drugs. The ability to introduce diverse functional groups into its structure allows for the creation of compounds with tailored biological activities. This flexibility makes it an attractive candidate for libraries used in high-throughput screening campaigns aimed at identifying new therapeutic leads.

In conclusion, Methyl 3-amino-2,2-dimethylbutanoate HCl (CAS No. 1400877-67-9) is a multifaceted compound with significant implications in pharmaceutical research. Its unique structural features and synthetic accessibility make it a valuable tool for developing novel bioactive molecules. As our understanding of biological systems continues to evolve, compounds like this are poised to play a crucial role in addressing complex medical challenges.